Cas no 2172580-46-8 (6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2172580-46-8
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 6395164
• PubChem ID: 165578392
• Update Time: 2025-11-01

6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2172580-46-8
• EN300-1581973

• Inchi： 1S/C14H18BrNO2/c1-8(2)5-9-7-16-12-4-3-10(15)6-11(12)13(9)14(17)18/h3-4,6,8-9,13,16H,5,7H2,1-2H3,(H,17,18)
• InChI Key： POJJVSWIBCVRPY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)C(CN2)CC(C)C

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Comprehensive Overview of 6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2172580-46-8)

The compound 6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2172580-46-8) is a brominated tetrahydroquinoline derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a carboxylic acid moiety and a 2-methylpropyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for tetrahydroquinoline derivatives has surged, driven by their applications in medicinal chemistry and material science. The 6-bromo substitution in this compound enhances its reactivity, enabling versatile modifications for structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine, where tailored molecular designs are crucial for developing next-generation therapeutics. Additionally, the compound's CAS No. 2172580-46-8 is frequently searched in academic databases, reflecting its growing importance in organic synthesis and biochemical assays.

From a synthetic perspective, 6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid offers a robust scaffold for heterocyclic chemistry. Its tetrahydroquinoline core is a privileged structure in drug design, often associated with GPCR modulation and enzyme inhibition. The presence of the carboxylic acid group further allows for conjugation with other pharmacophores, expanding its utility in prodrug development and bioconjugation strategies. These attributes make it a hotspot for researchers exploring new chemical entities (NCEs).

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis, methods to produce 6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid using catalytic processes or biocatalysis are gaining traction. This aligns with broader industry shifts toward eco-friendly manufacturing, a topic frequently queried in scientific forums and patent literature.

In summary, 6-bromo-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2172580-46-8) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, materials science, and sustainable chemistry, making it a compound of enduring interest. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial innovation.